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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and key synthetic and analytical methodologies for 1-butyl-2-
methylbenzene (also known as o-butyltoluene). This information is intended to support

research, development, and sourcing activities within the pharmaceutical and chemical

industries.

Physicochemical Properties
1-Butyl-2-methylbenzene is an aromatic hydrocarbon with the chemical formula C₁₁H₁₆ and a

molecular weight of 148.24 g/mol .[1] It is characterized as a colorless liquid. A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1-Butyl-2-methylbenzene
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Property Value Source

Molecular Formula C₁₁H₁₆ [1]

Molecular Weight 148.24 g/mol [1]

CAS Number 1595-11-5 [1]

Appearance Colorless liquid
Inferred from typical properties

of similar compounds

Boiling Point ~198 °C (predicted)

Density ~0.87 g/cm³ (predicted)

Solubility
Insoluble in water; Soluble in

common organic solvents
Inferred from structure

Synonyms
o-Butyltoluene, 2-Butyltoluene,

1-Methyl-2-butylbenzene
[1]

Commercial Availability
1-Butyl-2-methylbenzene is available from several commercial chemical suppliers, typically in

research and development quantities. While a comprehensive list of all potential suppliers is

beyond the scope of this guide, Table 2 provides a summary of representative vendors offering

this compound. It is crucial for researchers to verify the purity and specifications of the product

from the chosen supplier, as this can vary.

Table 2: Commercial Suppliers of 1-Butyl-2-methylbenzene (CAS 1595-11-5)

Supplier Product Name Purity
Available
Quantities

United States

Biological
2-Butyltoluene Highly Purified 1 g

LGC Standards (TRC) 2-Butyltoluene Not specified Custom synthesis
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Note: There is a discrepancy in the molecular formula and weight listed by United States

Biological for their "2-Butyltoluene" product. Researchers are strongly advised to contact the

supplier to confirm the identity of the compound before purchase.

Synthesis of 1-Butyl-2-methylbenzene
The synthesis of 1-butyl-2-methylbenzene can be achieved through several established

organic chemistry methodologies. A common and effective approach is the Friedel-Crafts

alkylation of toluene with a suitable butylating agent.

Experimental Protocol: Friedel-Crafts Alkylation of
Toluene
This protocol describes a general procedure for the synthesis of 1-butyl-2-methylbenzene via

Friedel-Crafts alkylation.

Materials:

Toluene

1-Bromobutane (or 1-chlorobutane)

Anhydrous Aluminum Chloride (AlCl₃)

Anhydrous Dichloromethane (DCM)

Hydrochloric Acid (1 M)

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser with a nitrogen inlet is assembled. The
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system is flushed with dry nitrogen.

Catalyst Suspension: Anhydrous dichloromethane (DCM) and anhydrous aluminum chloride

(AlCl₃) are added to the reaction flask under a nitrogen atmosphere. The suspension is

cooled to 0 °C in an ice bath.

Addition of Alkylating Agent: 1-Bromobutane is added dropwise to the stirred suspension of

AlCl₃ in DCM.

Addition of Toluene: Toluene, dissolved in anhydrous DCM, is added dropwise to the reaction

mixture at 0 °C.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for a

specified period (e.g., 2-4 hours). The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: The reaction is quenched by carefully pouring the mixture over crushed ice and 1 M

hydrochloric acid. The organic layer is separated, washed with saturated sodium bicarbonate

solution and brine, and then dried over anhydrous magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation to yield 1-butyl-2-methylbenzene. The ortho isomer is the

minor product compared to the para isomer due to steric hindrance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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